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Compound of Interest

Compound Name: Benzyl decanoate

Cat. No.: B484884 Get Quote

The proper disposal of benzyl decanoate, a fragrance and flavor agent, is crucial for

maintaining a safe laboratory environment and ensuring environmental protection. This guide

provides step-by-step procedures for its disposal, tailored for researchers, scientists, and drug

development professionals. Adherence to these guidelines, in conjunction with institutional and

local regulations, is paramount.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

Handle benzyl decanoate in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any potential vapors.

Spill Management
In the event of a benzyl decanoate spill, the following steps should be taken:

Containment: Prevent the spill from spreading by using an inert absorbent material such as

sand, diatomaceous earth, or a universal binding agent.

Collection: Carefully collect the absorbed material and place it into a clearly labeled,

appropriate container for chemical waste disposal.
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Decontamination: Clean the affected area thoroughly with a suitable solvent, followed by

soap and water.

Ventilation: Ensure the area is well-ventilated to allow any residual vapors to dissipate.

Step-by-Step Disposal Procedure
Benzyl decanoate should be disposed of as chemical waste. Do not discharge it into drains or

the environment.

Waste Collection:

Collect waste benzyl decanoate, including any contaminated materials from spills, in a

designated and properly labeled waste container.

The container should be made of a material compatible with benzyl decanoate and be

securely sealed.

Labeling:

Clearly label the waste container with "Waste Benzyl Decanoate" and any other

identifiers required by your institution's waste management program. Include the chemical

formula (C₁₇H₂₆O₂) and any known hazard information.

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area away from incompatible materials, such as strong oxidizing agents.

Disposal:

Arrange for the disposal of the waste through your institution's environmental health and

safety (EHS) office or a licensed chemical waste disposal contractor.

Provide the waste disposal service with a completed waste manifest form, accurately

describing the contents of the container.
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Quantitative Data and Physical Properties
The following table summarizes key quantitative data and physical properties of benzyl
decanoate relevant to its handling and disposal.

Property Value Reference

Molecular Formula C₁₇H₂₆O₂ [1]

Molecular Weight 262.4 g/mol [1]

Appearance
Colorless oily liquid or white

solid
[2][3]

Melting Point 76.00 °C @ 760.00 mm Hg [2]

Boiling Point 400.00 °C @ 760.00 mm Hg [2]

Flash Point 229.00 °F (109.44 °C) [2]

Solubility in Water
0.1487 mg/L @ 25 °C

(estimated)
[2]

Solubility in Alcohol Soluble [2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of benzyl
decanoate.
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Caption: Logical workflow for the safe disposal of benzyl decanoate waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols, as well as local, state, and federal regulations, before

handling or disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b484884?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/562246
https://www.thegoodscentscompany.com/data/rw1412231.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7900974.htm
https://www.benchchem.com/product/b484884#benzyl-decanoate-proper-disposal-procedures
https://www.benchchem.com/product/b484884#benzyl-decanoate-proper-disposal-procedures
https://www.benchchem.com/product/b484884#benzyl-decanoate-proper-disposal-procedures
https://www.benchchem.com/product/b484884#benzyl-decanoate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b484884?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b484884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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